Cas no 1003-73-2 (3-methylpyridin-1-ium-1-olate)
3-methylpyridin-1-ium-1-olate structure
Product Name:3-methylpyridin-1-ium-1-olate
CAS No:1003-73-2
MF:C6H7NO
MW:109.125881433487
MDL:MFCD00006203
CID:40502
PubChem ID:13858
Update Time:2024-11-26
3-methylpyridin-1-ium-1-olate Chemical and Physical Properties
Names and Identifiers
-
- 3-Picoline-N-oxide
- 3-Picoline N-oxide
- 3-methylpyridine 1-oxide
- PicolineNoxide
- 3-Methylpyrine-N-Oxide
- 3-Methylpyridine N-oxide
- 3-methylpyridine n oxide
- 3-Methylpyridine-N-oxide
- 3-Picoline 1-Oxide
- 3-methyl-pyridine 1-oxide
- 3-picoline-oxide
- B-Picoline-N-oxide
- NSC 18254
- β-Picoline Oxide
- β-Picoline 1-oxide
- beta-Picoline 1-oxide
- BETA-PICOLINE-N-OXIDE
- 3-Picoline, 1-oxide
- 3-methylpyridin-1-ium-1-olate
- MFCD00006203
- BB 0220378
- P0419
- DTXSID3037258
- F0001-0038
- NSC-18254
- UNII-YA9Q5YUG2M
- NSC18254
- A800184
- 3-methyl-1-oxidanidyl-pyridin-1-ium
- .beta.-Picoline 1-oxide
- 3-methyl-1-oxidopyridin-1-ium
- DMGGLIWGZFZLIY-UHFFFAOYSA-N
- AKOS004904002
- EN300-21618
- 3-Picoline-N- oxide
- SCHEMBL303789
- SY020469
- .beta.-Picoline N-oxide
- AI3-60113
- EINECS 213-714-4
- W-108965
- 1003-73-2
- YA9Q5YUG2M
- beta-Picoline N-oxide
- 3-Methylpyridine1-oxide
- STR00249
- NS00042743
- InChI=1/C6H7NO/c1-6-3-2-4-7(8)5-6/h2-5H,1H
- 3-Methylpyridine N-oxide, 98%
- 3-Methylpyridine-1-oxide
- AM81288
- AC-907/34117036
- Pyridine, 3-methyl-, 1-oxide
- PYRIDINE, 3-METHYL-1-OXIDE
- FT-0622935
- 3-Picoline-N-oxide,95%
- DB-016019
- pyridine, 1-oxide, 3-methyl-
-
- MDL： MFCD00006203
- Inchi： 1S/C6H7NO/c1-6-3-2-4-7(8)5-6/h2-5H,1H3
- InChI Key： DMGGLIWGZFZLIY-UHFFFAOYSA-N
- SMILES： [O-][N+]1C=CC=C(C)C=1
- BRN： 106327
Computed Properties
- Exact Mass: 109.05300
- Monoisotopic Mass: 109.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 74.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.2
- Topological Polar Surface Area: 25.5A^2
Experimental Properties
- Color/Form: White to Yellow Solid
- Density: 1.13
- Melting Point: 37.0 to 41.0 deg-C
- Boiling Point: 150°C/15mmHg(lit.)
- Flash Point: 143 ºC
- Refractive Index: 1.5444 (estimate)
- Solubility: >2000g/l
- Water Partition Coefficient: dissolution
- PSA: 25.46000
- LogP: 1.42350
- Sensitiveness: Hygroscopic
- Solubility: dissolve in water
3-methylpyridin-1-ium-1-olate Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- WGK Germany：1
- Hazard Category Code： R36/37/38
- Safety Instruction： S26-S37/39-S24/25
- FLUKA BRAND F CODES：3-10
- RTECS：UT5799000
-
Hazardous Material Identification：
- TSCA：Yes
- Storage Condition：Store at room temperature
- Safety Term：S24/25
- Risk Phrases：R36/37/38
3-methylpyridin-1-ium-1-olate Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-methylpyridin-1-ium-1-olate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | 52661-25/G |
3-METHYLPYRIDINE 1-OXIDE |
1003-73-2 | 97% | 25g |
$13 | 2023-09-17 | |
| AstaTech | 52661-100/G |
3-METHYLPYRIDINE 1-OXIDE |
1003-73-2 | 97% | 100/G |
$123 | 2022-06-02 | |
| AstaTech | 52661-500/G |
3-METHYLPYRIDINE 1-OXIDE |
1003-73-2 | 97% | 500/G |
$POA | 2022-06-02 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB20301-1g |
3-methylpyridin-1-ium-1-olate |
1003-73-2 | 97% | 1g |
0.00 | 2021-06-01 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB20301-5g |
3-methylpyridin-1-ium-1-olate |
1003-73-2 | 97% | 5g |
44.00 | 2021-06-01 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB20301-25g |
3-methylpyridin-1-ium-1-olate |
1003-73-2 | 97% | 25g |
156.00 | 2021-06-01 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB20301-100g |
3-methylpyridin-1-ium-1-olate |
1003-73-2 | 97% | 100g |
392.00 | 2021-06-01 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB20301-500g |
3-methylpyridin-1-ium-1-olate |
1003-73-2 | 97% | 500g |
1372.00 | 2021-06-01 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | P0419-25G |
3-Methylpyridine N-Oxide |
1003-73-2 | >98.0%(GC) | 25g |
¥750.00 | 2024-04-18 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M124329-100g |
3-methylpyridin-1-ium-1-olate |
1003-73-2 | 98% | 100g |
¥207.90 | 2023-09-02 |
3-methylpyridin-1-ium-1-olate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:1003-73-2)3-methylpyridin-1-ium-1-olate
Order Number:A1200340
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:42
Price ($):167.0
Email:sales@amadischem.com
3-methylpyridin-1-ium-1-olate Related Literature
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1. Ionic equilibria in acetonitrile solutions of 2-, 3- and 4-picoline N-oxide perchlorates, studied by potentiometry and conductometryLech Chmurzyński,Alicja Wawrzynów,Zenon Pawlak J. Chem. Soc. Faraday Trans. 1 1989 85 4269
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2. The thermal decomposition of some pyridine N-oxide and substituted pyridine N-oxide complexes of manganese(II), cobalt(II), nickel(II), and zinc(II) halidesD. H. Brown,D. Kenyon,D. W. A. Sharp J. Chem. Soc. A 1969 1474
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Wen-Hua Zhu,Shan Li,Chen Gao,Xia Xiong,Yan Zhang,Li Liu,Annie K. Powell,Song Gao Dalton Trans. 2016 45 4614
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4. Co-ordination chemistry of scandium. Part II. Scandium(III) thiocyanate and some complexes with unidentate oxygen donor ligandsN. P. Crawford,G. A. Melson J. Chem. Soc. A 1969 1049
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Sara C. A. Sousa,Ivania Cabrita,Ana C. Fernandes Chem. Soc. Rev. 2012 41 5641
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines
- Pesticide Chemicals Pesticides Pesticides
- Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
- Catalysts and Inorganic Chemicals Inorganic Compounds Oxides
- Pesticide Chemicals Pesticide Intermediates
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1003-73-2)3-methylpyridin-1-ium-1-olate
Purity:99%
Quantity:500g
Price ($):167.0